Cas no 757995-89-4 ([1,1-Biphenyl]-3-carboxaldehyde, 4,5-dihydroxy- (9CI))

• Product Name: [1,1-Biphenyl]-3-carboxaldehyde, 4,5-dihydroxy- (9CI)
• CAS No: 757995-89-4
• MF: C₁₃H₁₀O₃
• MW: 214.216703891754
• CID: 549539
• PubChem ID: 45093328
• Update Time: 2025-04-19

[1,1-Biphenyl]-3-carboxaldehyde, 4,5-dihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1-Biphenyl]-3-carboxaldehyde, 4,5-dihydroxy- (9CI)
• 2,3-dihydroxy-5-phenylbenzaldehyde
• [1,1-biphenyl]-3-carbaldehyde,4,5-dihydroxy-
• OBVJFUFNIJPQTP-UHFFFAOYSA-N
• SCHEMBL5040300
• 757995-89-4

• Inchi： 1S/C13H10O3/c14-8-11-6-10(7-12(15)13(11)16)9-4-2-1-3-5-9/h1-8,15-16H
• InChI Key： OBVJFUFNIJPQTP-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=O)C=C(C=1)C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 214.062994177g/mol
• Monoisotopic Mass: 214.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų